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Compound of Interest

Compound Name:
1-Chloro-2-fluoro-5-methyl-4-

nitrobenzene

Cat. No.: B1473522 Get Quote

An In-Depth Technical Guide to the Molecular Weight Determination of 1-Chloro-2-fluoro-5-
methyl-4-nitrobenzene (C₇H₅ClFNO₂)

Abstract
This technical guide provides a comprehensive, first-principles determination of the molecular

weight for the organic compound 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene. Primarily used

as a building block in complex organic synthesis, precise knowledge of its molecular

characteristics, particularly its molar mass, is fundamental for accurate stoichiometric

calculations in research, development, and manufacturing. This document outlines the

definitive molecular formula, presents the molecular structure, and details a step-by-step

calculation of the molecular weight based on the most current standard atomic weights

published by the International Union of Pure and Applied Chemistry (IUPAC). The methodology

herein serves as a self-validating protocol for researchers and scientists requiring the highest

degree of accuracy in their work.

Introduction to 1-Chloro-2-fluoro-5-methyl-4-
nitrobenzene
1-Chloro-2-fluoro-5-methyl-4-nitrobenzene is a substituted aromatic compound with

significant utility in the synthesis of pharmaceutical and agrochemical agents. Its precise

characterization is a prerequisite for its application in complex multi-step synthetic pathways.
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IUPAC Name: 1-chloro-2-fluoro-5-methyl-4-nitrobenzene[1]

Canonical SMILES: O=--INVALID-LINK--[O-][1]

Molecular Formula: C₇H₅ClFNO₂[1][2][3][4]

CAS Registry Number: 1352457-29-4[1]

The arrangement of the constituent atoms on the benzene ring is critical to its reactivity and

physical properties. The visualization below provides a clear representation of this structure.

Caption: Molecular structure of 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene.

The Principle of Molecular Weight Calculation
The molecular weight of a compound, more accurately termed molar mass when expressed in

grams per mole ( g/mol ), is the sum of the atomic weights of its constituent atoms. The

foundation for this calculation rests upon the standard atomic weights of the elements, which

are periodically evaluated and published by the IUPAC Commission on Isotopic Abundances

and Atomic Weights (CIAAW).[5]

It is crucial to recognize that for many elements, the standard atomic weight is not a single

value but an interval. This reflects the natural variation in the isotopic composition of that

element from different terrestrial sources.[6] For practical laboratory applications, such as the

calculation presented here, a conventional single-value atomic weight, derived by IUPAC for

commerce and general use, is employed. This guide utilizes these authoritative, single-value

figures to ensure a result that is both accurate and reproducible.

Methodology: A Step-by-Step Calculation
The calculation of the molecular weight is a systematic process grounded in the compound's

established molecular formula. Each step is designed to ensure clarity and validate the final

result.

Experimental Protocol: Molecular Weight Calculation
Deconstruct the Molecular Formula: The verified molecular formula for the compound is

C₇H₅ClFNO₂.[1][2]
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Enumerate Constituent Atoms: From the formula, the count for each element is:

Carbon (C): 7 atoms

Hydrogen (H): 5 atoms

Chlorine (Cl): 1 atom

Fluorine (F): 1 atom

Nitrogen (N): 1 atom

Oxygen (O): 2 atoms

Collate Standard Atomic Weights: The conventional atomic weight for each element is

sourced from IUPAC and the National Institute of Standards and Technology (NIST) data.[5]

[7][8][9][10]

Calculate Elemental Mass Contribution: The total mass for each element in the molecule is

calculated by multiplying its atom count by its standard atomic weight.

Summation for Total Molecular Weight: The contributions from each element are summed to

yield the final molecular weight of the compound.

Data Summary and Verification
The following table summarizes the entire calculation, presenting the quantitative data in a

clear and structured format.
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Element Symbol
Number of
Atoms (n)

Standard
Atomic Weight
(Ar, g/mol )

Elemental
Contribution
(n × Ar)

Carbon C 7 12.011[5][7][11] 84.077

Hydrogen H 5 1.008[9][12][13] 5.040

Chlorine Cl 1 35.453[14][15] 35.453

Fluorine F 1
18.998[16][17]

[18]
18.998

Nitrogen N 1
14.007[10][19]

[20][21]
14.007

Oxygen O 2 15.999[8][22][23] 31.998

Total 189.573 g/mol

The calculated molecular weight of 189.573 g/mol is in excellent agreement with the values

published in major chemical databases, which typically list the molecular weight as 189.57

g/mol .[1][2][3][24] This concordance serves to validate the accuracy of the calculation protocol

and the underlying atomic weight data.

Conclusion
The molecular weight of 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene has been rigorously

calculated to be 189.573 g/mol . This value is derived from the compound's molecular formula

(C₇H₅ClFNO₂) and the standard atomic weights provided by authoritative scientific bodies. For

professionals in drug development and chemical research, the use of such a precisely

determined molecular weight is indispensable for ensuring the accuracy of stoichiometric ratios,

preparing solutions of known molarity, and performing quantitative analysis. Adherence to this

detailed, reference-grounded methodology ensures the integrity and reproducibility of

experimental work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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